Cas no 15097-38-8 (Benzyl (Triphenylphosphoranylidene)acetate)

Benzyl (Triphenylphosphoranylidene)acetate Properties

Names and Identifiers

• Benzyl 2-(triphenylphosphoranylidene)acetate
• Benzyl(triphenylphosphoranylidene)acetate
• Benzyl(triphenylphosphoranylidene)acetate]
• (Benzyloxycarbonylmethylene)triphenylphosphorane
• 2-(Triphenylphosphoranylidene)acetic acid phenylmethyl ester
• benzyl 2-(triphenyl-λ5-phosphanylidene)acetate
• BENZYL (TRIPHENYLPHOSPHORANYLIDENE)ACETATE
• Benzyl (triphenyl-lambda~5~-phosphanylidene)acetate
• Acetic acid, (triphenylphosphoranylidene)-, phenylmethyl ester
• phenylmethyl 2-(triphenylylidene)acetate
• Benzyl (triphenylphosphoranylidene)acetate, 97%
• benzyl 2-(triphenyl-
• KSC526Q3L
• C27H23O2P
• INKMLGJBBDRIQR-UHFFFAOYSA-N
• benzyl (triphenyl-lambda5-phosphanylidene)acetate
• benzyloxycarbonylmethylene triphenyl phosphorane
• benzyl triphenylphosphoranylidene-acetate
• Acetic acid, 2-(triphenylphosphoranylidene)-, phenylmethyl ester
• SY045501
• Benzyl(triphenylphosphoranylidene)-acetate
• AKOS015909319
• W-200126
• benzyl (triphenylphosphoranylidene)-acetate
• Benzyl(triphenylphosphoranylidene)acetate, 97%
• benzyl 2-(triphenyl-lambda5-phosphanylidene)acetate
• GEO-02511
• SCHEMBL2389657
• CS-W013862
• benzyloxycarbonylmethylene-triphenylphosphorane
• AS-71699
• DTXSID40397527
• carbobenzyl-oxymethylenetriphenyl phosphorane
• 15097-38-8
• EN300-98832
• benzyloxycarbonylmethylene triphenylphosphorane
• MFCD00191787
• benzyl 2-(triphenyl-??-phosphanylidene)acetate
• BBL103078
• STL556888
• DB-129705
• +Expand

• MDL： MFCD00191787
• InChIKey： INKMLGJBBDRIQR-UHFFFAOYSA-N
• Inchi： 1S/C27H23O2P/c28-27(29-21-23-13-5-1-6-14-23)22-30(24-15-7-2-8-16-24,25-17-9-3-10-18-25)26-19-11-4-12-20-26/h1-20,22H,21H2
• SMILES： P(=C([H])C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 410.14400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 410.14356697g/mol
• Heavy Atom Count: 30
• Complexity: 521
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 4.52610
• PSA: 36.11000
• Boiling Point: 571.1°C at 760 mmHg
• Melting Point: 120-122 °C (lit.)
• Color/Form: Not available
• Solubility: Not available